Cas no 172507-33-4 (4-(3-Thienyl)benzonitrile)

4-(3-Thienyl)benzonitrile is a heterocyclic aromatic compound featuring a benzonitrile core linked to a thiophene moiety. This structure offers versatility in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its electron-rich thienyl group enhances reactivity, making it valuable for cross-coupling reactions and as a building block for advanced molecular architectures.
4-(3-Thienyl)benzonitrile structure
4-(3-Thienyl)benzonitrile structure
Product Name:4-(3-Thienyl)benzonitrile
CAS No:172507-33-4
MF:C11H7NS
MW:185.244981050491
CID:820718
PubChem ID:24883467
Update Time:2025-06-17

4-(3-Thienyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Thiophen-3-yl)benzonitrile
    • 4-(3-Thienyl)Benzonitrile
    • 4-thiophen-3-ylbenzonitrile
    • 4-[3]-thienilbenzonitrile
    • 4-[3]Thienyl-benzonitril
    • 4-[3]thienyl-benzonitrile
    • 4'-thien-3-ylbenzonitrile
    • 4-Thien-3-ylbenzonitrile
    • 4-Thiophen-3-yl-benzonitrile
    • Benzonitrile,4-(3-thienyl)
    • AKOS BAR-0363
    • SALOR-INT L300659-1EA
    • 4-(3-Thienyl)benzonitrile, 97%
    • MS-22099
    • CS-0268158
    • G77939
    • DTXSID70399655
    • GRAMVGQZHXAXHP-UHFFFAOYSA-N
    • MFCD00115000
    • EN300-745797
    • J-010826
    • AKOS004114088
    • XGA50733
    • SCHEMBL6013341
    • 172507-33-4
    • 4-(3-Thienyl)benzonitrile
    • MDL： MFCD00115000
    • Inchi： 1S/C11H7NS/c12-7-9-1-3-10(4-2-9)11-5-6-13-8-11/h1-6,8H
    • InChI Key： GRAMVGQZHXAXHP-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 185.03000
  • Monoisotopic Mass: 185.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 87-91 °C (lit.)
  • PSA: 52.03000
  • LogP: 3.28678
  • Solubility: Not determined

4-(3-Thienyl)benzonitrile Security Information

4-(3-Thienyl)benzonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Thienyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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TRC
T345640-10mg
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 $ 50.00 2022-06-02
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 $ 65.00 2022-06-02
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 $ 80.00 2022-06-02
abcr
AB225004-1 g
4-Thien-3-ylbenzonitrile; 95%
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 €51.50 2023-02-05
Apollo Scientific
OR939312-1g
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 ¥670.62 2023-12-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 4806.49 2021-05-17
eNovation Chemicals LLC
Y1245375-1g
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 $155 2024-06-06
eNovation Chemicals LLC
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